Cas no 21582-62-7 (4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 21582-62-7
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD12917535
• CID: 4638711
• PubChem ID: 17014144
• Update Time: 2025-07-15

4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
• 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one
• 4-sulfanylidene-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• F1967-0647
• STL207105
• AS-871/40631601
• AKOS002324760
• EN300-237878
• 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one
• 21582-62-7

• MDL： MFCD12917535
• Inchi： 1S/C7H8N2OS/c10-7-8-5-3-1-2-4(5)6(11)9-7/h1-3H2,(H2,8,9,10,11)
• InChI Key： DEYBWHFFIAAFCU-UHFFFAOYSA-N
• SMILES： N1C(=O)NC2CCCC=2C1=S

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one

Introduction to 4-Sulfanylidene-1H,2H,3H,4H,5H,6H,7H-Cyclopentadipyrimidin-2-One (CAS No. 21582-62-7)

4-Sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one (CAS No. 21582-62-7) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of dipyrimidines and is characterized by its distinctive sulfur-containing cyclic structure. The chemical structure of 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one offers a rich platform for exploring its potential applications in various biological and pharmaceutical contexts.

The molecular formula of 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one is C₁₀H₉N₃S. Its molecular weight is approximately 199.26 g/mol. The compound's structure features a cyclopentane ring fused with a dipyrimidine moiety and a sulfur atom attached to the cyclopentane ring. This unique arrangement imparts specific chemical and physical properties that make it an interesting subject for research.

In recent years, the study of 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one has been driven by its potential as a lead compound in drug discovery. Researchers have explored its biological activities and mechanisms of action to understand its therapeutic potential. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

Beyond its anti-inflammatory effects, 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one has also been investigated for its antiviral properties. Research has demonstrated that it can inhibit the replication of several viruses by interfering with viral RNA synthesis. This makes it a promising candidate for the development of antiviral drugs against emerging viral infections.

The pharmacokinetic properties of 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadipyrimidin-2-one have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities and pharmacokinetic properties, the synthetic accessibility of 4-sulfanylidene-1H,2H,3H,4H,5H,6H,7-H-cyclopentadipyrimidin-2-one is another factor that contributes to its appeal as a research compound. Several synthetic routes have been developed to produce this compound efficiently and in high yields. These methods typically involve multistep reactions that include cyclization and functional group modifications.

The structural diversity of dipyrimidines has led to extensive research into their potential as scaffolds for drug discovery. The presence of the sulfur atom in 4-sulfanylidene-1-H-, 2-H-, 3-H-, 4-H-, 5-H-, 6-H-, 7-H-cyclopentadipyrimidin-2-one adds an additional layer of complexity and functionality that can be exploited for optimizing biological activity. For instance, modifications at the sulfur position or other parts of the molecule can lead to enhanced potency or selectivity against specific targets.

The potential applications of 4-sulfanylidene-1-H-, 2-H-, 3-H-, 4-H-, 5-H-, 6-H-, 7-H-cyclopentadipyrimidin-2-one extend beyond traditional pharmaceuticals. It has also been explored for use in agrochemicals due to its ability to inhibit certain enzymes involved in plant metabolism. This property makes it a candidate for developing new herbicides or fungicides with improved efficacy and reduced environmental impact.

In conclusion, 4-sulfanylidene-1-H-, 2-H-, 3-H-, 4-H-, 5-H-, 6-H-, 7-H-cyclopentadipyrimidin-2-one (CAS No. 21582-62-7) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and agrochemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 4-sulfanylidene-1-H-, 2-H-, 3-H-, 4-H-, 5-H-, 6-H-, 7-H-cyclopentadipyrimidin-2-one is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative solutions for various health challenges.